2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene

• IUPAC Name: 2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene
• InChI: InChI=1S/C19H24O3/c1-14-12-15(2)19(16(3)13-14)22-11-5-10-21-18-8-6-17(20-4)7-9-18/h6-9,12-13H,5,10-11H2,1-4H3
• InChI Key: UNYMNBLSVPOEOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCCCOC2=CC=C(C=C2)OC)C
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene is an organic compound with a complex structure that includes a benzene ring substituted with methoxyphenoxy and propoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-methoxyphenol with 1,3,5-trimethylbenzene under specific conditions to form the desired product. The reaction conditions often include the use of catalysts and solvents to facilitate the reaction and improve yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen bromide, boron tribromide, and various catalysts that facilitate the reaction. The conditions may vary depending on the desired reaction, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may produce halogenated compounds .

Scientific Research Applications

2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound may be used in studies related to its biological activity and potential therapeutic effects.

Medicine: Research may focus on its potential use as a drug or drug precursor.

Industry: It is used in the production of plastics, adhesives, and coatings due to its chemical properties.

Mechanism of Action

The mechanism of action of 2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 1-[3-(4-methoxyphenoxy)propoxy]-2,3,5-trimethylbenzene
• 2-bromo-1-[3-(2-methoxyphenoxy)propoxy]-4-methylbenzene

Uniqueness

2-[3-(4-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene is unique due to its specific substitution pattern on the benzene ring, which imparts distinct chemical and physical properties. This uniqueness makes it suitable for specific applications where other similar compounds may not be as effective.